2-(2-Hydroxyphenoxy)benzoic acid

• Molecular Formula: C13H10O4
• Molecular Weight: 230.22 g/mol
• IUPAC Name: 2-(2-hydroxyphenoxy)benzoic acid
• InChI: InChI=1S/C13H10O4/c14-10-6-2-4-8-12(10)17-11-7-3-1-5-9(11)13(15)16/h1-8,14H,(H,15,16)
• InChI Key: YXHKDCPYANJZSA-UHFFFAOYSA-N
• SMILES: C1=CC=C(C(=C1)C(=O)O)OC2=CC=CC=C2O

Description

2-(2-Hydroxyphenoxy)benzoic acid is a benzoic acid derivative featuring a hydroxyl-substituted phenoxy group at the ortho position of the benzene ring. Key analogs include sulfoxy-, ethoxy-, azo-, and alkyl/aryl-substituted benzoic acids, which are discussed below.

Comparison with Similar Compounds

Substituent Effects on Acidity and Solubility

• Hydroxyl vs. Sulfoxy Groups: Hydroxyl-(sulfooxy)benzoic acid (compound 3 in ) exhibits distinct acidity due to the electron-withdrawing sulfoxy group, which enhances deprotonation compared to hydroxyl or phenoxy substituents. The sulfoxy group also reduces solubility in non-polar solvents .
• Ethoxy Derivatives : 2-Ethoxybenzoic acid () demonstrates lower acidity (pKa ~4.5) compared to hydroxyl-substituted analogs due to the electron-donating ethoxy group. This substituent increases lipophilicity, making it suitable for pharmaceutical intermediates .
• Azo Derivatives: 2-(4-Hydroxyphenylazo)benzoic acid () has a conjugated azo group (-N=N-) that lowers solubility in aqueous media but enhances stability as a dye. The phenolic -OH and carboxylic acid groups enable pH-dependent solubility .

Table 1: Substituent Impact on Key Properties

Compound	Substituent	Acidity (pKa)	Solubility Trends	Key Application
2-(2-Hydroxyphenoxy)benzoic acid (hypothetical)	Phenoxy-OH (ortho)	~3.5–4.0*	Moderate in polar solvents	Pharmaceuticals, chelators
Hydroxyl-(sulfooxy)benzoic acid ()	-SO₃H (ortho)	~1.5–2.5	High in water	Metabolic intermediates
2-Ethoxybenzoic acid ()	-OCH₂CH₃ (ortho)	~4.5	Low in water, high in organic solvents	Pharmaceutical synthesis
2-(4-Hydroxyphenylazo)benzoic acid ()	-N=N-Ph-OH (para)	~2.8 (phenolic), 4.1 (carboxylic)	Low in water, soluble in alkaline media	Dyes, photochemical studies

*Estimated based on analogous compounds.

Key Research Findings and Trends

Positional Isomerism: Ortho-substituted benzoic acids (e.g., hydroxyl-phenoxy in the target compound) generally exhibit higher acidity and stronger hydrogen-bonding capacity than para isomers () .

Functional Group Synergy: Combining hydroxyl and carboxyl groups (as in 2-(2-hydroxyphenoxy)benzoic acid) enhances metal chelation and bioactivity, as seen in fluorescence sensors () .

Synthetic Flexibility : Modular synthesis routes (e.g., diazotization in ) allow tailored substituent addition, enabling customization for specific applications .